2,3,4,5-Tetra(4-pyridyl)thiophene

Catalog No.
S528704
CAS No.
64048-12-0
M.F
C24H16N4S
M. Wt
392.5 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2,3,4,5-Tetra(4-pyridyl)thiophene

CAS Number

64048-12-0

Product Name

2,3,4,5-Tetra(4-pyridyl)thiophene

IUPAC Name

4-(2,4,5-tripyridin-4-ylthiophen-3-yl)pyridine

Molecular Formula

C24H16N4S

Molecular Weight

392.5 g/mol

InChI

InChI=1S/C24H16N4S/c1-9-25-10-2-17(1)21-22(18-3-11-26-12-4-18)24(20-7-15-28-16-8-20)29-23(21)19-5-13-27-14-6-19/h1-16H

InChI Key

USWLOKMMUTWFMD-UHFFFAOYSA-N

SMILES

C1=CN=CC=C1C2=C(SC(=C2C3=CC=NC=C3)C4=CC=NC=C4)C5=CC=NC=C5

Solubility

Soluble in DMSO, not in water

Synonyms

GANT58; GANT 58; GANT-58.

Canonical SMILES

C1=CN=CC=C1C2=C(SC(=C2C3=CC=NC=C3)C4=CC=NC=C4)C5=CC=NC=C5

Description

The exact mass of the compound 2,3,4,5-Tetra(4-pyridyl)thiophene is 392.10957 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 75503. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Sulfur Compounds - Thiophenes - Supplementary Records. It belongs to the ontological category of pyridines in the ChEBI Ontology tree. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Drug Discovery

TTPT is a promising candidate for drug development owing to its ability to interact with various biological targets. Research suggests it acts as an antagonist of Gli1, a protein involved in the Hedgehog signaling pathway crucial for cell growth, differentiation, and embryonic development [1]. Studies have shown that TTPT inhibits Gli1-induced transcription, potentially impacting processes like tumor formation [1].

Here's a reference for the biological activity of TTPT: [1] 2,3,4,5-Tetra-(4-PYRIDYL) THIOPHENE | 64048-12-0 - ChemicalBook

Material Science

The electronic and electrochemical properties of TTPT make it a subject of investigation for material science applications. Studies have explored how the arrangement of sulfur and nitrogen atoms in TTPT influences its electrical behavior [2]. This knowledge could be valuable in developing advanced materials with controlled electronic properties for applications like electrochromic devices and electronic communication systems [2].

Here's a reference for the electronic and electrochemical properties of TTPT: [2] 2,3,4,5-Tetra(4-pyridyl)thiophene - Benchchem

Chemical Sensors

The pyridyl rings in TTPT possess nitrogen atoms that can bind to other molecules. This characteristic makes TTPT a potential candidate for the development of chemical sensors. Researchers are exploring how TTPT can be incorporated into coordination polymers, a class of materials that can self-assemble into specific structures. These structures could exhibit color changes in response to specific chemicals, allowing for selective detection [3].

Here's a reference for the application of TTPT in chemical sensors: [3] 2,3,4,5-Tetra(4-pyridyl)thiophene - Benchchem

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

3.9

Exact Mass

392.10957

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Other CAS

64048-12-0

Wikipedia

4-(2,4,5-tripyridin-4-yl-3-thiophenyl)pyridine

Dates

Modify: 2023-08-15
Stanton et al. A small molecule that binds Hedgehog and blocks its signaling in human cells Nature Chemical Biology, doi: 10.1038/nchembio.142, published online 18 January 2009 http://www.nature.com/naturechemicalbiology

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